Cas no 53608-86-9 (Nordeoxycholic acid)

• Product Name: Nordeoxycholic acid
• CAS No: 53608-86-9
• Molecular Formula: C₂₃H₃₈O₄
• Molecular Weight: 378.54542
• CID: 826100
• PubChem ID: 193905

Nordeoxycholic acid Properties

Names and Identifiers

• NOR-DESOXYCHOLIC ACID
• Nor-Desoxycholic Aci
• (3R)-3-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid
• Nordeoxycholic acid
• LMST04060020
• NOR-DEOXYCHOLIC ACID
• 23-Nor-deoxycholic acid
• 23-Nor-5beta-cholanic acid, 3alpha, 12alpha diol
• 24-Norcholan-23-oic acid, 3,12-dihydroxy-, (3alpha,5beta,12alpha)-
• 23-Nor-DCA
• 24-nor-3alpha,12alpha-dihydroxy-5beta-cholan-23-oic acid
• DA-76257
• CHEBI:139132
• AKOS030242394
• 53608-86-9
• (3alpha,5beta,12alpha)-3,12-Dihydroxy-24-norcholan-23-oic Acid
• SCHEMBL1656466
• 23-Nordeoxycholic acid

• InChIKey： PLRQOCVIINWCFA-AHFDLSHQSA-N
• Inchi： InChI=1S/C23H38O4/c1-13(10-21(26)27)17-6-7-18-16-5-4-14-11-15(24)8-9-22(14,2)19(16)12-20(25)23(17,18)3/h13-20,24-25H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17-,18+,19+,20+,22+,23-/m1/s1
• SMILES： CC(CC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C

Computed Properties

• Exact Mass: 378.27700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 378.27700969g/mol
• Heavy Atom Count: 27
• Complexity: 591
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 4.08780
• PSA: 77.76000
• Melting Point: 213.5-214.5°C
• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives